molecular formula C8H9ClS B8369538 2-Chloro-4,5,6,7-tetrahydrobenzo[b]thiophene

2-Chloro-4,5,6,7-tetrahydrobenzo[b]thiophene

Cat. No.: B8369538
M. Wt: 172.68 g/mol
InChI Key: UKJILSRPGLSQIB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-4,5,6,7-tetrahydrobenzo[b]thiophene is a useful research compound. Its molecular formula is C8H9ClS and its molecular weight is 172.68 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H9ClS

Molecular Weight

172.68 g/mol

IUPAC Name

2-chloro-4,5,6,7-tetrahydro-1-benzothiophene

InChI

InChI=1S/C8H9ClS/c9-8-5-6-3-1-2-4-7(6)10-8/h5H,1-4H2

InChI Key

UKJILSRPGLSQIB-UHFFFAOYSA-N

Canonical SMILES

C1CCC2=C(C1)C=C(S2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

111 g (594 mmol) of 2-chloro-6,7-dihydro-1-benzothiophen-4(5H)-one together with 414 g (3.57 mol) of triethylsilane are initially charged in 1.25 ml of dichloromethane, and 506 g (3.57 mol) of boron trifluoride/ether complex are added at room temperature. The reaction mixture is stirred at room temperature for 84 h and then added to water. The organic phase is dried over sodium sulphate and concentrated under reduced pressure. This gives 90.0 g of 2-chloro-4,5,6,7-tetrahydro-1-benzothiophene.
Quantity
111 g
Type
reactant
Reaction Step One
Quantity
414 g
Type
reactant
Reaction Step One
Quantity
1.25 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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